N-ethyl-N-((2-hydroxy-7-methylquinolin-3-yl)methyl)furan-2-carboxamide

• IUPAC Name: N-ethyl-N-[(7-methyl-2-oxo-1H-quinolin-3-yl)methyl]furan-2-carboxamide
• InChI: InChI=1S/C18H18N2O3/c1-3-20(18(22)16-5-4-8-23-16)11-14-10-13-7-6-12(2)9-15(13)19-17(14)21/h4-10H,3,11H2,1-2H3,(H,19,21)
• InChI Key: ABCNCZQJZZWMEQ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=CC2=C(C=C(C=C2)C)NC1=O)C(=O)C3=CC=CO3
• Molecular Formula: C18H18N2O3
• Molecular Weight: 310.3 g/mol

Description

“N-ethyl-N-((2-hydroxy-7-methylquinolin-3-yl)methyl)furan-2-carboxamide” is a complex organic compound. It contains a quinoline moiety, which is a nitrogen-containing bicyclic compound that is widely found throughout nature in various forms. Quinoline derivatives are utilized in the areas of medicine, food, catalysts, dyes, materials, refineries, electronics, etc.

Synthesis Analysis

While specific synthesis methods for this compound are not available, quinoline derivatives can be synthesized from easily available quinoline-N-oxides. This reagent-free, highly atom economical photocatalytic method provides an efficient greener alternative to all conventional synthesis reported to date.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups. The quinoline moiety is a bicyclic structure containing a benzene ring fused with a pyridine moiety. The furan-2-carboxamide group adds another heterocyclic component to the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be complex and varied due to the presence of multiple reactive sites. Quinolines are known to participate in a variety of reactions, including photocatalytic reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its complex structure. Quinolines generally have a planar structure and are aromatic, contributing to their stability.

Mechanism of Action

Target of Action

It’s worth noting that quinoline derivatives, which this compound is a part of, are known to have a broad range of biological activities .

Mode of Action

Nevertheless, quinoline derivatives are known to inhibit DNA synthesis by promoting cleavage of bacterial DNA gyrase and type IV topoisomerase, ultimately leading to rapid bacterial death .

Biochemical Pathways

Quinoline derivatives are known to exhibit a wide range of biological activities, including antimalarial, antimicrobial, antimycobacterial, antidepressant, anticonvulsant, antiviral, anticancer, antihypertensive, and anti-inflammatory effects .

Result of Action

Given the broad range of biological activities exhibited by quinoline derivatives, it can be inferred that this compound may have similar effects .

Future Directions

Future research could focus on exploring the potential applications of this compound, particularly in the field of medicinal chemistry given the known biological activities of quinoline derivatives.